Cas no 2413896-75-8 (tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate)
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate
- EN300-26666388
- 2413896-75-8
-
- Inchi: 1S/C11H13BrClNO2S/c1-11(2,3)16-10(15)14-8-7(13)5-4-6(12)9(8)17/h4-5,17H,1-3H3,(H,14,15)
- InChI Key: ZHYYUXHMNAQNDB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1S)NC(=O)OC(C)(C)C)Cl
Computed Properties
- Exact Mass: 336.95389g/mol
- Monoisotopic Mass: 336.95389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 39.3Ų
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26666388-0.05g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 95.0% | 0.05g |
$768.0 | 2025-03-20 | |
| Enamine | EN300-26666388-0.1g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 95.0% | 0.1g |
$804.0 | 2025-03-20 | |
| Enamine | EN300-26666388-0.25g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 95.0% | 0.25g |
$840.0 | 2025-03-20 | |
| Enamine | EN300-26666388-0.5g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 95.0% | 0.5g |
$877.0 | 2025-03-20 | |
| Enamine | EN300-26666388-1.0g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 95.0% | 1.0g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-26666388-2.5g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 95.0% | 2.5g |
$1791.0 | 2025-03-20 | |
| Enamine | EN300-26666388-5.0g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 95.0% | 5.0g |
$2650.0 | 2025-03-20 | |
| Enamine | EN300-26666388-10.0g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 95.0% | 10.0g |
$3929.0 | 2025-03-20 | |
| Enamine | EN300-26666388-1g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 1g |
$914.0 | 2023-09-12 | ||
| Enamine | EN300-26666388-5g |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate |
2413896-75-8 | 5g |
$2650.0 | 2023-09-12 |
tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate
Introduction to tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate (CAS No. 2413896-75-8)
Tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2413896-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic ring substituted with bromine, chlorine, and sulfur atoms, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The structure of tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate is characterized by a phenyl ring that is halogenated at the 3-position and 6-position and bears a sulfanyl group at the 2-position. The carbamate functional group is attached to a tert-butyl group, which provides steric hindrance and influences the molecule's solubility and metabolic stability. This combination of substituents makes the compound an interesting candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in developing novel carbamate-based compounds due to their potential as pharmacological agents. The presence of bromine and chlorine atoms in the aromatic ring enhances the electrophilicity of the molecule, making it susceptible to various chemical transformations that can be exploited in synthetic pathways. Additionally, the sulfanyl group introduces polarity to the molecule, which can affect its interactions with biological targets.
One of the most compelling aspects of tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate is its potential application in the synthesis of biologically active molecules. Researchers have been exploring its use as a precursor in the development of new drugs targeting various diseases. For instance, carbamates have shown promise in inhibiting enzymes involved in inflammatory pathways, making them relevant in the treatment of conditions such as arthritis and autoimmune disorders.
Recent studies have highlighted the importance of structural diversity in drug discovery, and compounds like tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate play a crucial role in this regard. The unique combination of substituents on the phenyl ring provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility has led to several innovative synthetic strategies being developed to optimize the yield and purity of this compound.
The pharmaceutical industry has been particularly interested in carbamates due to their favorable pharmacokinetic profiles. The tert-butyl group enhances metabolic stability, reducing the likelihood of rapid degradation in vivo. This property is crucial for ensuring that a drug remains active long enough to exert its therapeutic effect. Furthermore, the presence of halogen atoms can improve binding affinity to biological targets, leading to more potent and selective drug candidates.
Advances in computational chemistry have also contributed to the study of tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify optimal modifications to enhance its efficacy. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.
Another area where this compound has shown promise is in materials science. The unique structural features of carbamates make them suitable for developing novel polymers and coatings with enhanced properties. For example, derivatives of tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate have been explored as additives that improve thermal stability and mechanical strength in plastics.
The synthesis of tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated aromatic compounds followed by carbamate formation. The use of advanced catalytic systems has improved the efficiency of these reactions, making it possible to produce larger quantities of this compound for research purposes.
In conclusion, tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate (CAS No. 2413896-75-8) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and technology.
2413896-75-8 (tert-butyl N-(3-bromo-6-chloro-2-sulfanylphenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)